Cas no 122641-57-0 (2,5-Furandione, 3,4-bis(2-methylbenzo[b]thien-3-yl)-)

2,5-Furandione, 3,4-bis(2-methylbenzo[b]thien-3-yl)- structure
122641-57-0 structure
Product Name:2,5-Furandione, 3,4-bis(2-methylbenzo[b]thien-3-yl)-
CAS No:122641-57-0
MF:C22H14O3S2
MW:390.474763393402
CID:1217079
PubChem ID:23190198
Update Time:2025-04-20

2,5-Furandione, 3,4-bis(2-methylbenzo[b]thien-3-yl)- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Furandione, 3,4-bis(2-methylbenzo[b]thien-3-yl)-
    • 3,4-bis(2-methyl-1-benzothiophen-3-yl)furan-2,5-dione
    • DTXSID50631227
    • 122641-57-0
    • SCHEMBL1535958
    • Inchi: 1S/C22H14O3S2/c1-11-17(13-7-3-5-9-15(13)26-11)19-20(22(24)25-21(19)23)18-12(2)27-16-10-6-4-8-14(16)18/h3-10H,1-2H3
    • InChI Key: REJVPVQCJKPFSI-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2C(=C1C)C1C(=O)OC(C=1C1=C(C)SC2C=CC=CC1=2)=O

Computed Properties

  • Exact Mass: 390.03843665g/mol
  • Monoisotopic Mass: 390.03843665g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 2
  • Complexity: 631
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 99.8Ų
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